Cas no 1805462-10-5 (2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid)

• Product Name: 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid
• CAS No: 1805462-10-5
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5001288
• Update Time: 2025-07-02

2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H8F3NO2S/c1-6-2-8(18-11(12,13)14)3-7(5-15)9(6)4-10(16)17/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： SEZHUUWPHYWQLV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CC(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid

Introduction to 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid (CAS No. 1805462-10-5)

2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805462-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a cyano group, a methyl substituent, and a trifluoromethylthio moiety on a phenylacetic acid backbone, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications.

The structural framework of 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The cyano group (-CN) introduces a polar site for hydrogen bonding and possible coordination interactions, while the methyl group (-CH₃) enhances lipophilicity and influences electronic distribution. The trifluoromethylthio group (-S(CF₃)) is particularly noteworthy, as it combines the electron-withdrawing effects of fluorine atoms with the sulfur-based heterocyclic functionality, potentially modulating both metabolic stability and binding affinity in biological targets.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their diverse pharmacological profiles. These compounds have been explored for their potential roles in modulating neurotransmitter systems, inflammatory pathways, and metabolic processes. The presence of the trifluoromethylthio group in 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid suggests enhanced binding interactions with biological receptors, a feature that has been leveraged in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The cyano and trifluoromethylthio groups provide opportunities for selective binding to active sites or allosteric pockets on kinase proteins. Furthermore, the phenylacetic acid core is known to interact with serine/threonine proteases, making this compound a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing trifluoromethylthio groups often exhibit improved pharmacokinetic properties, such as increased metabolic stability and oral bioavailability. This has led to extensive research into optimizing such structures for therapeutic use. For instance, derivatives of phenylacetic acid with fluorinated sulfur-containing moieties have shown promise in preclinical models as inhibitors of protein-protein interactions relevant to neurodegenerative diseases.

The synthesis of 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions to introduce the trifluoromethylthio group, followed by cyanation and methylation to establish the final structure. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications on the aromatic ring.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound to biological targets. Docking simulations indicate that the trifluoromethylthio group interacts favorably with hydrophobic pockets in protein active sites, while the cyano group forms hydrogen bonds with polar residues. These insights have guided efforts to optimize lead compounds into potent drug candidates.

The pharmacological evaluation of 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid has revealed intriguing biological activities. In vitro assays have demonstrated its inhibitory effects on certain kinases and proteases, suggesting potential therapeutic applications in oncology and inflammation management. Additionally, preliminary toxicology studies suggest moderate solubility and acceptable safety profiles under controlled experimental conditions.

Future research directions may focus on exploring analogs of this compound to enhance its pharmacological efficacy and reduce potential side effects. Structural modifications could involve varying substituents on the phenyl ring or introducing additional functional groups to fine-tune bioactivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The broader significance of 2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid lies in its contribution to the expanding library of pharmacologically relevant compounds derived from phenylacetic acid scaffolds. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this one offer valuable starting points for developing innovative treatments for complex diseases.